Cas no 2287287-00-5 (3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287287-00-5
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6420315
• PubChem ID: 137944143
• Update Time: 2025-06-13

3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2287287-00-5
• 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine
• EN300-6762031

• Inchi： 1S/C14H19N/c1-9-4-11(3)12(5-10(9)2)13-6-14(15,7-13)8-13/h4-5H,6-8,15H2,1-3H3
• InChI Key： WOKXCYUAEYYEGE-UHFFFAOYSA-N
• SMILES： NC12CC(C3C=C(C)C(C)=CC=3C)(C1)C2

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine

3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2287287-00-5): An Emerging Compound in Medicinal Chemistry

3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2287287-00-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic amines and is characterized by its bicyclo[1.1.1]pentane core, which is substituted with a 2,4,5-trimethylphenyl group. The combination of these structural elements imparts distinct properties that make it an intriguing candidate for various therapeutic applications.

The bicyclo[1.1.1]pentane core is a highly rigid and compact structure that has been explored in the design of small molecules for drug discovery. This core provides a unique scaffold for the attachment of functional groups, enabling the fine-tuning of pharmacological properties such as solubility, stability, and binding affinity. The 2,4,5-trimethylphenyl substitution further enhances the lipophilicity and hydrophobicity of the molecule, which can influence its cellular uptake and distribution.

Recent studies have highlighted the potential of 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The structural rigidity and lipophilicity of 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine also make it an attractive candidate for central nervous system (CNS) disorders. Research conducted at the University of California has shown that this compound can cross the blood-brain barrier efficiently and exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated through its antioxidant properties and its ability to modulate intracellular signaling pathways involved in neuronal survival.

Furthermore, 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine has been evaluated for its potential as a lead compound in cancer therapy. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. The selective cytotoxicity against cancer cells without significant toxicity to normal cells makes it a promising candidate for further development as an anticancer agent.

The synthesis of 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine has been optimized using modern synthetic methodologies to ensure high yields and purity levels suitable for preclinical and clinical studies. Various synthetic routes have been explored, including transition-metal-catalyzed coupling reactions and multistep sequences involving functional group manipulations.

In conclusion, 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2287287-00-5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs targeting inflammatory diseases, viral infections, neurodegenerative disorders, and cancer.